Cas no 106788-55-0 (Morpholine,4-dodecyl-2,6-dimethyl-, (2R,6S)-rel-)

Morpholine,4-dodecyl-2,6-dimethyl-, (2R,6S)-rel- structure
106788-55-0 structure
Product Name:Morpholine,4-dodecyl-2,6-dimethyl-, (2R,6S)-rel-
CAS No:106788-55-0
MF:C18H37NO
MW:283.492485761642
CID:174745
PubChem ID:184726
Update Time:2025-04-19

Morpholine,4-dodecyl-2,6-dimethyl-, (2R,6S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Morpholine,4-dodecyl-2,6-dimethyl-, (2R,6S)-rel-
    • Morpholine,4-dodecyl-2,6-dimethyl-, cis-
    • N-Dodecyl-2,6-cis-dimethylmorpholine
    • 106788-55-0
    • rel-(2R,6S)-4-dodecyl-2,6-dimethylmorpholine
    • U0U5F0JDW0
    • cis-4-dodecyl-2,6-dimethylmorpholine
    • CHEBI:83298
    • (2R*,6S*)-4-dodecyl-2,6-dimethylmorpholine
    • MORPHOLINE, 4-DODECYL-2,6-DIMETHYL-, (2R,6S)-REL-
    • UNII-U0U5F0JDW0
    • 2,6-Dimethyl-4-dodecylmorpholine, cis-
    • (2r,6s)-4-dodecyl-2,6-dimethylmorpholine
    • DTXSID501259045
    • meso-4-dodecyl-2,6-dimethylmorpholine
    • Morpholine, 4-dodecyl-2,6-dimethyl-, cis-
    • Inchi: 1S/C18H37NO/c1-4-5-6-7-8-9-10-11-12-13-14-19-15-17(2)20-18(3)16-19/h17-18H,4-16H2,1-3H3/t17-,18+
    • InChI Key: SBUKOHLFHYSZNG-HDICACEKSA-N
    • SMILES: O1[C@H](C)CN(CCCCCCCCCCCC)C[C@@H]1C

Computed Properties

  • Exact Mass: 283.28771
  • Monoisotopic Mass: 283.287514804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 11
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.47
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